![molecular formula C21H26N2O3 B4625817 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine](/img/structure/B4625817.png)
1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine
Overview
Description
1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine, also known as PNU-282987, is a synthetic compound that acts as a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in a variety of physiological processes, including learning and memory, attention, and inflammation. In recent years, PNU-282987 has gained attention as a potential therapeutic agent for a number of conditions, including Alzheimer's disease, schizophrenia, and inflammatory bowel disease.
Mechanism of Action
1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine acts as a partial agonist for the α7 nAChR, which is primarily expressed in the brain and immune system. Activation of this receptor has been shown to have a number of beneficial effects, including the release of anti-inflammatory cytokines and the promotion of neuroplasticity.
Biochemical and Physiological Effects:
1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine has been shown to have a number of biochemical and physiological effects in animal models. These include the reduction of inflammation, the promotion of neuroplasticity, and the improvement of cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine is its selectivity for the α7 nAChR, which reduces the potential for off-target effects. However, 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine can be difficult to work with due to its low solubility in water, which can make it challenging to administer in animal models.
Future Directions
There are a number of potential future directions for research on 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine. These include further studies on its efficacy in animal models of Alzheimer's disease, schizophrenia, and inflammatory bowel disease, as well as investigations into its potential use in other conditions such as depression and multiple sclerosis. Additionally, research could focus on developing more efficient methods for administering 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine in animal models.
Scientific Research Applications
1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine has been extensively studied in both in vitro and in vivo models, and has shown promising results in a number of areas. In Alzheimer's disease, 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine has been shown to improve cognitive function and reduce inflammation in animal models. In schizophrenia, 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine has been shown to improve working memory and reduce symptoms of psychosis. Inflammatory bowel disease, 1-(3-methoxyphenyl)-4-[2-(4-methylphenoxy)propanoyl]piperazine has been shown to reduce inflammation and improve gut barrier function.
properties
IUPAC Name |
1-[4-(3-methoxyphenyl)piperazin-1-yl]-2-(4-methylphenoxy)propan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-16-7-9-19(10-8-16)26-17(2)21(24)23-13-11-22(12-14-23)18-5-4-6-20(15-18)25-3/h4-10,15,17H,11-14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWEGFOVPSBPMKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(C)C(=O)N2CCN(CC2)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(3-Methoxyphenyl)piperazin-1-yl]-2-(4-methylphenoxy)propan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.